Cas no 2171897-40-6 (1-(3-Hydroxyoxetan-3-yl)cyclooctane-1-carboxylic acid)

• Product Name: 1-(3-Hydroxyoxetan-3-yl)cyclooctane-1-carboxylic acid
• CAS No: 2171897-40-6
• MF: C₁₂H₂₀O₄
• MW: 228.284804344177
• CID: 5567442
• PubChem ID: 165594731
• Update Time: 2023-07-11

1-(3-Hydroxyoxetan-3-yl)cyclooctane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2171897-40-6
• EN300-1629931
• 1-(3-hydroxyoxetan-3-yl)cyclooctane-1-carboxylic acid
• 1-(3-Hydroxyoxetan-3-yl)cyclooctane-1-carboxylic acid

• Inchi： 1S/C12H20O4/c13-10(14)11(12(15)8-16-9-12)6-4-2-1-3-5-7-11/h15H,1-9H2,(H,13,14)
• InChI Key： RBKDPIZAKMGMMC-UHFFFAOYSA-N
• SMILES： O1CC(C1)(C1(C(=O)O)CCCCCCC1)O

Computed Properties

• Exact Mass: 228.13615911g/mol
• Monoisotopic Mass: 228.13615911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 66.8Ų